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Compound of Interest

Compound Name: Cinnamyl cinnamate

Cat. No.: B1669055 Get Quote

Application Notes: Cinnamyl Cinnamate as a
Fragrance Ingredient
1.0 Chemical and Physical Properties

Cinnamyl cinnamate (CAS No. 122-69-0) is an aromatic ester recognized for its use in the

fragrance and flavor industries.[1] It is naturally found in storax and cinnamon bark but is

commonly synthesized for commercial use.[2][3] The compound is formed from the

esterification of cinnamyl alcohol and cinnamic acid.[4] Its chemical structure and properties are

summarized below.
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Property Value Reference

CAS Number 122-69-0 [1][5]

Molecular Formula C₁₈H₁₆O₂ [5][6]

Molecular Weight 264.32 g/mol [1][6]

Appearance
White to off-white solid or

yellow liquid (fused mass)
[1][3]

Melting Point 38 - 45 °C [1][3]

Boiling Point 370 °C [3]

Solubility

Soluble in alcohol, ether,

benzene, and other organic

solvents like Chloroform and

Acetone; low solubility in water.

[3][4]

Synonyms

Styracin, Phenylallyl

cinnamate, 3-Phenyl-2-propen-

1-yl 3-phenylpropenoate

[5][6]

2.0 Olfactory Profile and Applications in Cosmetics

Cinnamyl cinnamate possesses a mild, sweet, balsamic, and floral odor with a spicy nuance.

[2][7] Its low volatility and tenacious character make it an excellent fixative in fragrance

formulations, particularly in heavy floral, oriental, and amber-type perfumes.[2][8]

Fragrance Additive: It is used to impart warm and sweet aromatic notes in a variety of

cosmetic products, including body lotions, creams, and soaps.[2]

Fixative: It helps to prolong the scent of other, more volatile fragrance ingredients in a

composition.[2][8] It is particularly effective in floral fragrances such as carnation, hyacinth,

and tuberose.[8]

Blending: It blends well with other balsamic notes like labdanum, as well as patchouli and

oakmoss.[8]
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3.0 Safety and Regulatory Profile

The safety of cinnamyl cinnamate as a fragrance ingredient has been reviewed by

organizations such as the Research Institute for Fragrance Materials (RIFM).

Skin Sensitization: While one source indicates that a 4% solution causes no irritation or

sensitization, cinnamates as a class are known to have allergenic potential.[8][9] Cinnamyl

alcohol, a related compound, is considered a prohapten that can be metabolized in the skin

to the more reactive and sensitizing cinnamaldehyde.[10][11][12] Therefore, the potential for

sensitization, especially in fragrance-sensitive individuals, should be considered.

Toxicity: The acute oral LD₅₀ in rats is reported as 4200 mg/kg, and the dermal LD₅₀ in rats is

greater than 5000 mg/kg, indicating low acute toxicity.[7][8] A RIFM safety assessment

concluded that cinnamyl cinnamate is not genotoxic.[13]

Regulatory Status: The International Fragrance Association (IFRA) provides standards for

the use of fragrance ingredients. The maximum recommended usage levels for cinnamyl
cinnamate in fragrance concentrates are stipulated to ensure consumer safety.[8]

Parameter Value Reference

Acute Oral LD₅₀ (rat) 4200 mg/kg [8]

Acute Dermal LD₅₀ (rat) > 5000 mg/kg [8]

Genotoxicity Non-genotoxic [13]

Human Experience
No irritation or sensitization at

4% solution
[8]

Product Category
Max IFRA Use Level (% in
consumer product)

Reference

Fine Fragrance
0.24% (assuming fragrance

mixture is used at 20%)
[8]

General Cosmetics
0.238% (in fragrance

concentrate)
[8]
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4.0 Formulation and Stability Considerations

The stability of any fragrance ingredient is critical to the shelf-life and quality of a cosmetic

product.[14]

Chemical Stability: Cinnamyl cinnamate is moderately stable but can be sensitive to light

and heat.[4] In formulations, it is important to protect the product from UV radiation and

extreme temperatures to prevent degradation, which can lead to discoloration or changes in

odor.[15][16]

Product Compatibility: The point of incorporation during manufacturing is important. Adding

the fragrance to a formulation at an elevated temperature can drive off volatile components

or promote unwanted reactions.[16]

Testing: Accelerated stability testing, involving exposure to elevated temperatures (e.g.,

45°C) and light, as well as freeze-thaw cycles, is essential to predict the long-term stability of

the fragrance within the final product.[15] Key parameters to monitor include color, odor, pH,

and viscosity.[15]

Experimental Protocols
5.0 Protocol: In Vitro Skin Sensitization Assessment (Defined Approach)

To assess the skin sensitization potential of a new ingredient without animal testing, a defined

approach using a combination of in vitro methods is recommended. The "2 out of 3" approach,

integrating data from the Direct Peptide Reactivity Assay (DPRA), KeratinoSens™, and the

human Cell Line Activation Test (h-CLAT), provides a robust evaluation based on the Adverse

Outcome Pathway (AOP) for skin sensitization.[17]
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Adverse Outcome Pathway (AOP) for Skin Sensitization In Vitro / In Chemico Assays

KE1: Molecular Initiating Event
(Haptenation)

KE2: Keratinocyte Activation
(Nrf2 Pathway)

 

KE3: Dendritic Cell Activation

 

KE4: T-Cell Proliferation

 

Adverse Outcome
(Allergic Contact Dermatitis)

 

DPRA KeratinoSens™ h-CLAT
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Test Chemical

Perform DPRA Perform KeratinoSens™ Perform h-CLAT

Two Concordant Results?

Classify as SENSITIZER

2 or 3 Positive

Classify as NON-SENSITIZER

2 or 3 Negative

Inconclusive / Further Testing

1 Positive, 1 Negative,
1 Borderline, etc.
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3-Month Accelerated Storage

Prepare Formulation &
Package Samples

T=0 Analysis
(Color, Odor, pH, Viscosity)

45°C Oven 25°C Control 4°C Fridge Freeze/Thaw Cycles
(-10°C to 25°C) Light Exposure

Periodic Evaluation
(1, 2, 3 Months)

Analyze Data &
Predict Shelf-Life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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